Cas no 1880945-37-8 (1-[(5-Chlorothiophen-3-yl)methyl]-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-[(5-Chlorothiophen-3-yl)methyl]-4-methyl-1H-pyrazol-3-amine
• CAS No: 1880945-37-8
• MF: C₉H₁₀ClN₃S
• MW: 227.713798999786
• CID: 5694626
• PubChem ID: 130629326
• Update Time: 2023-10-14

1-[(5-Chlorothiophen-3-yl)methyl]-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1109506
• 1880945-37-8
• 1-[(5-Chlorothiophen-3-yl)methyl]-4-methyl-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 1-[(5-chloro-3-thienyl)methyl]-4-methyl-

• Inchi： 1S/C9H10ClN3S/c1-6-3-13(12-9(6)11)4-7-2-8(10)14-5-7/h2-3,5H,4H2,1H3,(H2,11,12)
• InChI Key： NSBGWCDVBWFHJO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CS1)CN1C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 227.0283962g/mol
• Monoisotopic Mass: 227.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 406.4±45.0 °C(Predicted)
• pka: 3.69±0.10(Predicted)